BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and safety data for isooctyl acrylate
handling

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B1210171

An In-depth Technical Guide to the Health and Safety of Isooctyl Acrylate

This guide provides comprehensive health and safety information for the handling of isooctyl
acrylate, intended for researchers, scientists, and professionals in drug development and other
scientific fields. The information is compiled from safety data sheets and chemical databases.

Chemical Identification

Identifier Value

Chemical Name Isooctyl acrylate

2-ethylhexyl acrylate, Acrylic acid 2-ethylhexyl

Synonyms oster

CAS Number 103-11-7

EC Number 203-080-7
Molecular Formula C11H2002
Molecular Weight 184.28 g/mol

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of isooctyl acrylate.
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Property Value

Physical State Liquid

Appearance Colorless

Odor Ester-like

Odor Threshold 0.0053 ppm

pH No data available

Melting Point -90 °C (-130 °F)

Boiling Point 214-218 °C (417-424 °F)
Flash Point 86 °C (187 °F) - closed cup

Evaporation Rate

0.05 (butyl acetate = 1)

Vapor Pressure

0.14 hPa at 20 °C (68 °F)

Vapor Density

6.36 (Air = 1.0)

Relative Density

0.880 - 0.886 g/cm?® at 20 °C (68 °F)

Water Solubility

0.1 g/L at 20 °C (68 °F)

Auto-ignition Temperature

245 °C (473 °F)

Toxicological Data

This section details the toxicological profile of isooctyl acrylate based on animal studies and

other assessments.
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Endpoint Route Species Value Classification
o LD50: 4,430 - N
Acute Toxicity Oral Rat Not classified
8,300 mg/kg
o ) LC50: >1.13 B
Acute Toxicity Inhalation Rat Not classified
mg/L (6 h)
o , LD50: 7,520 - N
Acute Toxicity Dermal Rabbit Not classified
8,500 mg/kg
Skin
Corrosion/Irritatio  Dermal Rabbit Irritating to skin Category 2
n
Serious Eye ) o
o Eye Rabbit Irritating to eyes Category 2A
Damage/Irritation
) May cause
Respiratory )
o Inhalation - allergy or asthma  Category 1
Sensitization
symptoms
) May cause an
Skin ) ) ) ]
o Dermal Guinea pig allergic skin Category 1
Sensitization i
reaction
Germ Cell -
o - - Not classified Not suspected
Mutagenicity
. - IARC, NTP, - -
Carcinogenicity - Not classified Not classifiable
OSHA
Reproductive -~ ]
o - - Not classified No evidence
Toxicity
) May cause
STOT - Single ) )
Inhalation - respiratory Category 3
Exposure o
irritation
STOT -
Repeated - - Not classified No evidence
Exposure
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Aspiration N ]
- - Not classified No evidence
Hazard

STOT: Specific Target Organ Toxicity

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above typically follow
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD). While the specific study reports are not
publicly available, the methodologies can be summarized as follows:

o Acute Oral Toxicity (OECD Guideline 401/420/423): This test involves the administration of
the substance in graduated doses to several groups of experimental animals (typically rats).
The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.
The LD50 value is then calculated, representing the statistically estimated dose that would
be lethal to 50% of the animal population.

o Acute Dermal Toxicity (OECD Guideline 402): The substance is applied to a shaved area of
the skin of an animal (typically a rabbit or rat) for 24 hours. The dose required to cause death
in 50% of the animals (LD50) is determined.

o Acute Inhalation Toxicity (OECD Guideline 403): Animals (typically rats) are exposed to the
substance as a vapor, dust, or aerosol in an inhalation chamber for a specified period (e.g., 4
or 6 hours). The concentration that is lethal to 50% of the animals (LC50) is determined.

o Skin Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is applied
to the shaved skin of an animal (usually a rabbit). The site is observed for signs of erythema
(redness) and edema (swelling) at specified intervals. The severity of the reaction is scored
to determine the irritation potential.

e Eye Irritation/Corrosion (OECD Guideline 405): The substance is instilled into one eye of an
animal (usually a rabbit), with the other eye serving as a control. The eyes are examined for
effects on the cornea, iris, and conjunctiva at specific intervals.
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o Skin Sensitization (OECD Guideline 406/429): The most common method is the Guinea Pig
Maximization Test (GPMT) or the Local Lymph Node Assay (LLNA). These tests determine if
a substance can induce an allergic response after initial exposure. The GPMT involves
intradermal injection and topical application, while the LLNA measures lymphocyte
proliferation in the lymph nodes draining the application site.

Hazard Identification and Control

The primary hazards associated with isooctyl acrylate are skin, eye, and respiratory irritation,
as well as the potential for allergic sensitization. The following diagram illustrates the logical
workflow for handling this chemical safely.

Figure 1: Hazard control workflow for isooctyl acrylate.

Exposure Controls and Personal Protection

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to maintain exposure levels below recommended limits. Eyewash
stations and safety showers must be readily accessible.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield (ANSI Z87.1
standard).

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber, neoprene). A lab coat,
apron, or coveralls should be worn to prevent skin contact.

o Respiratory Protection: If ventilation is inadequate or if working with aerosols, a NIOSH-
approved respirator with an organic vapor cartridge is recommended.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. Seek medical attention if irritation or an allergic
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reaction develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Firefighting and Explosion Data

Property Value

Flammability Flammable liquid and vapor
Upper Flammability Limit (UFL) 6.0 % (V)

Lower Flammability Limit (LFL) 0.7 % (v)

Dry chemical, carbon dioxide (C0O2), alcohol-

Suitable Extinguishing Media ]
resistant foam, water spray

Do not use a solid water stream as it may

Unsuitable Extinguishing Media )
scatter and spread the fire.

Hazardous Combustion Products Carbon oxides (CO, CO2)

Wear self-contained breathing apparatus
Special Firefighting Procedures (SCBA) and full protective gear. Use water
spray to cool fire-exposed containers.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Use
only in a well-ventilated area or under a fume hood. Wash hands thoroughly after handling.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from heat, sparks, and open flames. Keep away from oxidizing agents and sources of
ignition. The substance can polymerize if not properly inhibited; check inhibitor levels

periodically.
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Ecological Information

Endpoint Species Duration Value

Rainbow trout

Toxicity to fish (Oncorhynchus 96 h LC50: 1.81 mg/L
mykiss)
o ] Daphnia magna
Toxicity to daphnia 48 h EC50: 3.85 mg/L
(Water flea)
Green algae
Toxicity to algae (Desmodesmus 72 h EC50: 1.71 mg/L

subspicatus)

Persistence and

N Readily biodegradable
Degradability

) ) No significant
Bioaccumulative ) o
) bioaccumulation is
Potential
expected

Mobility in Soil - - No data available

« To cite this document: BenchChem. [Health and safety data for isooctyl acrylate handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210171#health-and-safety-data-for-isooctyl-
acrylate-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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